Cas no 2105380-39-8 (2-[cis-2,6-dimethylpiperazin-1-yl]acetamide;dihydrochloride)
2-[cis-2,6-dimethylpiperazin-1-yl]acetamide;dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazineacetamide, 2,6-dimethyl-, hydrochloride (1:2), (2R,6S)-rel-
- 2-[cis-2,6-dimethylpiperazin-1-yl]acetamide;dihydrochloride
-
- Inchi: 1S/C8H17N3O.ClH/c1-6-3-10-4-7(2)11(6)5-8(9)12;/h6-7,10H,3-5H2,1-2H3,(H2,9,12);1H/t6-,7+;
- InChI Key: YDQWNELLOYJLPJ-UKMDXRBESA-N
- SMILES: C(N1[C@@H](CNC[C@@H]1C)C)C(=O)N.Cl
2-[cis-2,6-dimethylpiperazin-1-yl]acetamide;dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM390998-100mg |
2-[cis-2,6-dimethylpiperazin-1-yl]acetamide;dihydrochloride |
2105380-39-8 | 95%+ | 100mg |
$362 | 2023-03-10 | |
| Chemenu | CM390998-250mg |
2-[cis-2,6-dimethylpiperazin-1-yl]acetamide;dihydrochloride |
2105380-39-8 | 95%+ | 250mg |
$544 | 2023-03-10 | |
| Chemenu | CM390998-500mg |
2-[cis-2,6-dimethylpiperazin-1-yl]acetamide;dihydrochloride |
2105380-39-8 | 95%+ | 500mg |
$726 | 2023-03-10 | |
| Chemenu | CM390998-1g |
2-[cis-2,6-dimethylpiperazin-1-yl]acetamide;dihydrochloride |
2105380-39-8 | 95%+ | 1g |
$907 | 2023-03-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | CS20033-1-100MG |
2-[cis-2,6-dimethylpiperazin-1-yl]acetamide;dihydrochloride |
2105380-39-8 | 95% | 100MG |
¥ 1,524.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | CS20033-1-250MG |
2-[cis-2,6-dimethylpiperazin-1-yl]acetamide;dihydrochloride |
2105380-39-8 | 95% | 250MG |
¥ 2,435.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | CS20033-1-500MG |
2-[cis-2,6-dimethylpiperazin-1-yl]acetamide;dihydrochloride |
2105380-39-8 | 95% | 500MG |
¥ 4,052.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | CS20033-1-1G |
2-[cis-2,6-dimethylpiperazin-1-yl]acetamide;dihydrochloride |
2105380-39-8 | 95% | 1g |
¥ 6,078.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | CS20033-1-5G |
2-[cis-2,6-dimethylpiperazin-1-yl]acetamide;dihydrochloride |
2105380-39-8 | 95% | 5g |
¥ 18,235.00 | 2023-04-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1540418-1g |
2-((2R,6S)-2,6-dimethylpiperazin-1-yl)acetamide dihydrochloride |
2105380-39-8 | 98% | 1g |
¥7515 | 2023-03-11 |
2-[cis-2,6-dimethylpiperazin-1-yl]acetamide;dihydrochloride Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-[cis-2,6-dimethylpiperazin-1-yl]acetamide;dihydrochloride
Introduction to 2-[cis-2,6-dimethylpiperazin-1-yl]acetamide; dihydrochloride (CAS No. 2105380-39-8)
2-[cis-2,6-dimethylpiperazin-1-yl]acetamide; dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 2105380-39-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the piperazine derivative class, which is widely recognized for its versatile biological activities and applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a cis-configured 2,6-dimethylpiperazine moiety and an acetamide functional group, contribute to its unique pharmacological profile and make it a valuable scaffold for developing novel therapeutic agents.
The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various pharmaceutical formulations and experimental applications. In recent years, there has been growing interest in piperazine derivatives due to their role as intermediates in the synthesis of drugs targeting a wide range of diseases, including neurological disorders, infectious diseases, and cancer. The specific substitution pattern in 2-[cis-2,6-dimethylpiperazin-1-yl]acetamide; dihydrochloride imparts distinct chemical and biological properties that have been extensively studied in academic and industrial research settings.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The cis-2,6-dimethylpiperazine core is known to interact with various biological targets, including enzymes and receptors, which are critical for modulating physiological processes. The acetamide group further enhances the compound's ability to engage with biological systems by providing a hydrogen bond acceptor site. These features make it an attractive candidate for further exploration in medicinal chemistry.
Recent studies have highlighted the importance of piperazine derivatives in the development of drugs with improved pharmacokinetic properties. For instance, modifications to the piperazine ring can influence metabolic stability, bioavailability, and binding affinity to biological targets. The dihydrochloride form of 2-[cis-2,6-dimethylpiperazin-1-yl]acetamide; dihydrochloride has been shown to exhibit enhanced binding affinity to certain enzymes, making it a promising candidate for inhibiting key therapeutic targets. This has led to its investigation in preclinical studies aimed at developing treatments for various diseases.
The synthesis of 2-[cis-2,6-dimethylpiperazin-1-yl]acetamide; dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the cis-configured 2,6-dimethylpiperazine, followed by its reaction with acetic anhydride or acetyl chloride to introduce the acetamide group. The final step involves converting the free base into its dihydrochloride salt form, which is achieved by treating it with hydrochloric acid under controlled conditions.
In terms of biological activity, preliminary studies have suggested that 2-[cis-2,6-dimethylpiperazin-1-yl]acetamide; dihydrochloride may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The cis-configured 2,6-dimethylpiperazine moiety is particularly important for its ability to interact with biological targets in a specific orientation, which can enhance binding affinity and efficacy. Additionally, the presence of the acetamide group allows for further derivatization, enabling researchers to fine-tune the pharmacological properties of the compound.
The compound's potential as a therapeutic agent has also been explored in the context of infectious diseases. Piperazine derivatives have been shown to possess antimicrobial properties due to their ability to disrupt essential cellular processes in pathogens. The structural features of 2-[cis-2,6-dimethylpiperazin-1-yl]acetamide; dihydrochloride, including the cis-configured 2,6-dimethylpiperazine core and the acetamide group, make it a promising candidate for developing novel antimicrobial agents.
Furthermore, advances in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets more accurately. These computational studies have provided valuable insights into the structural requirements for optimal binding affinity and specificity. By leveraging these tools, researchers can design analogs of 2-[cis-2,6-dimethylpiperazin-1-yl]acetamide; dihydrochloride that exhibit improved pharmacological properties.
The development of new drugs is often a lengthy and complex process that involves extensive testing in vitro and in vivo. However, compounds like 2-[cis-2,6-dimethylpiperazin-1-yl]acetamide; dihydrochloride serve as valuable starting points for drug discovery efforts due to their well-defined structural features and potential biological activities. As research continues in this area, it is expected that more derivatives will be developed and tested for their therapeutic potential.
In conclusion,2-[cis-2,6-dimethylpiperazin-1-yl]acetamide; dihydrochloride (CAS No. 2105380-39-8) is a compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. With ongoing research efforts focused on optimizing its pharmacological properties and exploring new applications, this compound is poised to play a crucial role in future advancements in medicinal chemistry.
2105380-39-8 (2-[cis-2,6-dimethylpiperazin-1-yl]acetamide;dihydrochloride) Related Products
- 24584-09-6(Dexrazoxane)
- 1068149-98-3((R)-1-Ethyl-5-methylpiperazin-2-one)
- 21416-67-1(Razoxane)
- 869901-78-0(2-Piperazinone,1-ethyl-5-methyl-, (5S)-)
- 1068149-96-1((R)-1,5-Dimethylpiperazin-2-one)
- 24613-06-7(2,6-Piperazinedione,4,4'-[(1R)-1-methyl-1,2-ethanediyl]bis- (9CI))
- 74879-13-3(1,5-Dimethylpiperazin-2-one)
- 149003-01-0(Dexrazoxane hydrochloride)
- 1000577-11-6(1-Ethyl-5-methylpiperazin-2-one)
- 179684-01-6(2-Piperazinone,4,6-dimethyl-)